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Compound of Interest

Compound Name: 1-Fluoro-1,1-dinitroethane

Cat. No.: B079003 Get Quote

For researchers, scientists, and drug development professionals, this technical guide provides

a comprehensive overview of the core physical and chemical characteristics of gem-

dinitroalkanes. This class of compounds, characterized by the presence of two nitro groups

attached to the same carbon atom, exhibits a unique combination of properties that make them

of significant interest in both energetic materials science and medicinal chemistry.

This guide summarizes key quantitative data, details experimental protocols for their synthesis

and characterization, and visualizes fundamental concepts and workflows to facilitate a deeper

understanding of these versatile molecules.

Physical and Chemical Properties at a Glance
The physical and chemical properties of gem-dinitroalkanes are significantly influenced by the

nature of the alkyl or cycloalkyl substituent. The strong electron-withdrawing nature of the two

nitro groups imparts a notable acidity to the α-proton, a key feature governing their reactivity.

The following tables provide a summary of the key physical and chemical data for a selection of

representative gem-dinitroalkanes.

Table 1: Physical Properties of Selected Gem-Dinitroalkanes
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Compound
Name

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/cm³)

Dinitrometha

ne
CH₂(NO₂)₂ 106.04 -3[1]

181.6 @ 760

mmHg[2]
1.501[2]

1,1-

Dinitroethane

CH₃CH(NO₂)

₂
120.06

121.2-

121.6[3]
185.5[3]

1.355 @

20°C[3]

2,2-

Dinitropropan

e

(CH₃)₂C(NO₂)

₂
134.09 51-53 - -

1,1-

Dinitropropan

e

CH₃CH₂CH(N

O₂)₂
134.09 - - -

1,3-

Dinitroadama

ntane

C₁₀H₁₄(NO₂)₂ 226.23 - - -

Table 2: Chemical Properties of Selected Gem-Dinitroalkanes
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Compound Name CAS Number pKa Key Reactivities

Dinitromethane 625-76-3 3.6 @ 25°C[4][5]

Forms salts with

bases, undergoes

condensation

reactions.

1,1-Dinitroethane 600-40-8 5.21 @ 25°C[6]

Can be alkylated and

acylated at the α-

carbon.

2,2-Dinitropropane 595-49-3 -

Lacks an acidic

proton, less reactive

at the α-carbon.

1,1-Dinitropropane 601-76-3 -
Similar reactivity to

1,1-dinitroethane.

1,3-

Dinitroadamantane
55100-59-9 -

Reactivity is

influenced by the rigid

adamantane cage.

Experimental Protocols: Synthesis and
Characterization
The synthesis of gem-dinitroalkanes can be achieved through several routes, most notably via

the oxidation of nitroalkanes or the nitration of species with an activated methylene group.

General Synthesis of Gem-Dinitroalkanes via Oxidative
Nitration
A common and effective method for the synthesis of gem-dinitroalkanes is the oxidative

nitration of a primary or secondary mononitroparaffin. This reaction is typically carried out by

treating the nitronate salt of the mononitroparaffin with a mixture of a nitrite salt and an

oxidizing agent, such as silver nitrate.

Experimental Protocol for the Synthesis of 1,1-Dinitroethane:
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Preparation of the Nitronate Salt: Dissolve nitroethane in an aqueous solution of sodium

hydroxide at a controlled temperature (typically 0-10°C) to form the sodium salt of

nitroethane.

Oxidative Nitration: In a separate vessel, prepare an aqueous solution of sodium nitrite and

silver nitrate.

Reaction: Slowly add the solution of the nitroethane salt to the nitrite/silver nitrate solution

with vigorous stirring, maintaining a low temperature. A precipitate of metallic silver will form.

Work-up: After the reaction is complete, the silver precipitate is removed by filtration. The

filtrate is then acidified to protonate the dinitroethane salt.

Purification: The 1,1-dinitroethane is extracted from the aqueous solution using an organic

solvent (e.g., diethyl ether or dichloromethane). The organic layer is then dried over an

anhydrous salt (e.g., magnesium sulfate), and the solvent is removed under reduced

pressure to yield the purified product.

Caption: Workflow for the synthesis of 1,1-dinitroethane via oxidative nitration.

Characterization of Gem-Dinitroalkanes
The structural elucidation and purity assessment of gem-dinitroalkanes are typically performed

using a combination of spectroscopic techniques.

Key Characterization Techniques:

Infrared (IR) Spectroscopy: The presence of the nitro groups is readily identified by strong,

characteristic absorption bands. The asymmetric stretching vibration of the NO₂ group

typically appears in the range of 1550-1600 cm⁻¹, while the symmetric stretching vibration is

observed around 1350-1380 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The chemical shift of the proton(s) on the carbon bearing the nitro groups is

significantly downfield due to the strong electron-withdrawing effect. For example, the
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methine proton in 1,1-dinitroethane appears at a higher chemical shift compared to the

methyl protons.

¹³C NMR: The carbon atom attached to the two nitro groups also exhibits a characteristic

downfield chemical shift.

Mass Spectrometry (MS): Provides information about the molecular weight and

fragmentation pattern of the compound, aiding in its identification.

Caption: General workflow for the characterization of gem-dinitroalkanes.

Acidity and Structure-Reactivity Relationship
The acidity of the α-proton in gem-dinitroalkanes is a defining feature. The two electron-

withdrawing nitro groups stabilize the resulting conjugate base (a nitronate anion) through

resonance, making the α-proton significantly more acidic than in corresponding

mononitroalkanes.

Caption: Relationship between structure and acidity in gem-dinitroalkanes.

Applications in Drug Development
While historically the focus of gem-dinitroalkane research has been on their energetic

properties, there is emerging interest in their potential applications in medicinal chemistry. The

unique electronic and steric properties of the gem-dinitromethyl group can be exploited in drug

design to modulate the physicochemical properties of a lead compound, such as its acidity,

lipophilicity, and metabolic stability.

Currently, the direct application of gem-dinitroalkanes as therapeutic agents is not well-

established in publicly available literature. However, their role as synthetic intermediates and

the potential for the gem-dinitromethyl group to act as a bioisostere for other functional groups

are areas of active investigation. Further research is required to fully elucidate the potential of

this class of compounds in drug discovery and development. No specific signaling pathways

involving gem-dinitroalkanes have been prominently described in the current scientific

literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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